N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H14ClN3O2S/c1-12-14(20)4-5-16-17(12)22-19(26-16)23(11-13-6-8-21-9-7-13)18(24)15-3-2-10-25-15/h2-10H,11H2,1H3
• InChI Key: VSAQUPNGEPPJRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CC3=CC=NC=C3)C(=O)C4=CC=CO4)Cl
• Molecular Formula: C19H14ClN3O2S
• Molecular Weight: 383.9 g/mol

Description

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H14ClN3O2S and its molecular weight is 383.85. The purity is usually 95%.
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Scientific Research Applications

Fungicidal Activity

• Compounds similar to the given chemical, including pyrazine-3-carboxamides, furan-3-carboxamides, and thiazole-5-carboxamides, have shown high activity against diseases in pot tests and SDC of Botrytis cinerea in enzyme tests (Masatsugu et al., 2010).

Synthesis and Transformation

• Research on similar furan-2-carboxamide structures has led to the development of various synthesis methods and transformations. These include the synthesis of N-(1-methylindazol-6-yl)furan-2-carboxamide and its subsequent transformations to create novel compounds (M. M. El’chaninov et al., 2018).

Antiprotozoal Agents

• Similar compounds, like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, have been synthesized and shown strong DNA affinities and in vitro/in vivo activity against T. b. rhodesiense and P. falciparum, suggesting potential as antiprotozoal agents (M. Ismail et al., 2004).

Analytical and Spectral Studies

• Studies have been conducted on furan ring-containing organic ligands, including their synthesis, characterization, and chelating properties. These studies contribute to understanding the chemical properties and applications of such compounds (H. Patel, 2020).